Cas no 1311775-12-8 (N-(1-cyanocyclobutyl)-1,2-dimethyl-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: N-(1-cyanocyclobutyl)-1,2-dimethyl-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 1311775-12-8
• MF: C₁₅H₁₆N₄O
• MW: 268.313742637634
• CID: 5845978
• PubChem ID: 53571582
• Update Time: 2025-10-28

N-(1-cyanocyclobutyl)-1,2-dimethyl-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxamide, N-(1-cyanocyclobutyl)-1,2-dimethyl-
• N-(1-cyanocyclobutyl)-1,2-dimethyl-1H-1,3-benzodiazole-5-carboxamide
• AKOS034791661
• N-(1-cyanocyclobutyl)-1,2-dimethylbenzimidazole-5-carboxamide
• Z999344142
• 1311775-12-8
• EN300-26687331

• Inchi： 1S/C15H16N4O/c1-10-17-12-8-11(4-5-13(12)19(10)2)14(20)18-15(9-16)6-3-7-15/h4-5,8H,3,6-7H2,1-2H3,(H,18,20)
• InChI Key： CUIWNIKJLPMVEE-UHFFFAOYSA-N
• SMILES： C1(C)N(C)C2=CC=C(C(NC3(C#N)CCC3)=O)C=C2N=1

Computed Properties

• Exact Mass: 268.13241115g/mol
• Monoisotopic Mass: 268.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.7Ų

Additional information on N-(1-cyanocyclobutyl)-1,2-dimethyl-1H-1,3-benzodiazole-5-carboxamide

Introduction to N-(1-cyanocyclobutyl)-1,2-dimethyl-1H-1,3-benzodiazole-5-carboxamide (CAS No. 1311775-12-8)

N-(1-cyanocyclobutyl)-1,2-dimethyl-1H-1,3-benzodiazole-5-carboxamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 1311775-12-8, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its N-(1-cyanocyclobutyl) and 1,2-dimethyl-1H-1,3-benzodiazole-5-carboxamide moieties, make it a valuable candidate for further investigation in drug discovery and development.

The benzodiazole core is a well-known pharmacophore in medicinal chemistry, renowned for its role in the development of anxiolytic, sedative, and anticonvulsant drugs. The incorporation of a cyano-substituted cyclobutyl group into the benzodiazole framework introduces additional functionality that may modulate the pharmacokinetic and pharmacodynamic properties of the compound. This structural modification has the potential to enhance binding affinity to specific biological targets, thereby improving therapeutic efficacy.

In recent years, there has been a growing interest in exploring novel derivatives of benzodiazole and related heterocycles due to their diverse biological activities. Research studies have demonstrated that modifications at the 1-position and 5-position of the benzodiazole ring can significantly influence the pharmacological profile of these compounds. The presence of a cyano group at the 1-position and dimethyl groups at the 2-position in N-(1-cyanocyclobutyl)-1,2-dimethyl-1H-1,3-benzodiazole-5-carboxamide suggests that this compound may exhibit unique interactions with biological receptors.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have indicated that benzodiazole derivatives can interact with gamma-aminobutyric acid (GABA) receptors, which play a crucial role in regulating neuronal excitability. The structural features of N-(1-cyanocyclobutyl)-1,2-dimethyl-1H-1,3-benzodiazole-5-carboxamide may enable it to modulate GABAergic transmission more effectively than existing therapeutic agents.

The cyano group in the cyclobutyl moiety is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets. These interactions can enhance the binding affinity and selectivity of the compound towards specific receptors or enzymes. Additionally, the dimethyl groups at the 2-position can influence the electronic properties of the benzodiazole ring, further modulating its pharmacological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like N-(1-cyanocyclobutyl)-1,2-dimethyl-1H-1,3-benzodiazole-5-carboxamide with high accuracy. These computational studies have provided valuable insights into how structural modifications can impact biological activity. For instance, molecular docking simulations have revealed that this compound may bind to GABA-A receptors with high affinity due to its optimized pharmacophoric features.

The synthesis of N-(1-cyanocyclobutyl)-1,2-dimethyl-1H-1,3-benzodiazole-5-carboxamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to access such heterocyclic compounds more efficiently. Techniques such as multi-step organic synthesis combined with catalytic transformations have been employed to construct the desired molecular framework with high yield and purity.

In conclusion, N-(1-cyanocyclobutyl)-1,2-dimethyl-1H-1,3-benzodiazole-5-carboxamide (CAS No. 1311775-12-8) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and potential interactions with biological targets make it an attractive candidate for further investigation. As our understanding of drug design and development continues to evolve, compounds like this one will play a crucial role in discovering new therapies for various diseases.